4-chloro-1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol
• IUPAC Name: 4-chloro-1-(cyclopropylmethyl)benzotriazol-5-ol
• InChI: InChI=1S/C10H10ClN3O/c11-9-8(15)4-3-7-10(9)12-13-14(7)5-6-1-2-6/h3-4,6,15H,1-2,5H2
• InChI Key: VJNPTZLCAZZAQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(C(=C(C=C3)O)Cl)N=N2

Description

4-chloro-1-(cyclopropylmethyl)-1H-benzotriazol-5-ol is a useful research compound. Its molecular formula is C10H10ClN3O and its molecular weight is 223.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-1-(cyclopropylmethyl)-5-methoxy-1H-benzotriazole (8-4, 10.5 g, 44.2 mmol) was dissolved in dichloromethane (200 mL), cooled to 0° C. and treated with boron tribromide (88 mL, 1M dichloromethane solution, 88 mmol, 2 equiv). The ice bath was removed and the mixture was stirred for 4 hours at ambient temperature. The mixture was slowly treated with water (10 mL) and then treated with sodium hydroxide ON aqueous) until pH>10. After stirring for an additional 30 minutes, ammonium chloride (aqueous saturated) was added until the pH of the mixture was adjusted to pH 6-7. The aqueous mixture was exhaustively extracted with dichloromethane containing 5% methanol. The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound 8-5 as a light brown solid.